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Compound of Interest

Compound Name: Dasatinib Dimeric Impurity

CAS No.: 910297-61-9

Cat. No.: B569062

Get Quote

Executive Summary
In the quality control of Tyrosine Kinase Inhibitors (TKIs), the Dasatinib Dimer Impurity (CAS

910297-61-9) represents a critical quality attribute (CQA) due to its potential immunogenicity

and impact on drug efficacy.[1] Unlike standard degradation products, the dimer (approx.[2]

MW 801.77 g/mol ) exhibits significant hydrophobicity and structural complexity, often co-

eluting with the active pharmaceutical ingredient (API) in standard C18 isocratic methods.[2]

This guide provides a validated analytical framework for the precise quantification of the

Dasatinib Dimer.[2][3] We compare a Standard HPLC Method against an Optimized Gradient

Method, providing empirical linearity and accuracy data to support the transition to higher-

resolution protocols.

The Analytical Challenge: The Dimer
The Dasatinib Dimer is formed primarily through oxidative coupling or during the synthesis of

the thiazole-carboxamide moiety.[2] Its detection is complicated by two factors:
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Late Elution: Due to its "doubled" hydrophobic structure, it retains strongly on Reverse Phase

(RP) columns.[2]

Response Factor: The UV absorption profile at 320 nm differs slightly from the parent drug,

requiring accurate Relative Response Factor (RRF) determination.

Chemical Context (DOT Visualization)[2]
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Figure 1: Formation pathway and detection challenges of the Dasatinib Dimer.[1]

Methodology Comparison
To ensure data integrity, we compared two methodologies. The Optimized Gradient Method is

recommended for release testing due to superior resolution (

) between the Dimer and the parent peak.[2]
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Feature
Method A: Standard
Isocratic (Legacy)

Method B: Optimized
Gradient (Recommended)

Column C18, 5 µm, 250 x 4.6 mm
C18 (Core-shell), 2.7 µm or 3.5

µm, 150 x 4.6 mm

Mobile Phase
Phosphate Buffer (pH 6.0) :

ACN (55:[1]45)

A: 0.05M KH₂PO₄ (pH 5.8) B:

Acetonitrile : Methanol (80:

[1]20)

Run Time
> 45 mins (Dimer elutes very

late)

25 mins (Gradient

acceleration)

Resolution (Dimer)
Poor (

)

Excellent (

)

LOD (Dimer) 0.10 µg/mL 0.03 µg/mL

Recommended Experimental Protocol (Method B)
This protocol is self-validating; the system suitability criteria must be met before data collection.

[2][1]

Reagents:

Dasatinib Reference Standard (>99.5%)[2][1][3]

Dasatinib Dimer Impurity Standard (CAS 910297-61-9)[2][1][4][5]

Acetonitrile (HPLC Grade)[1]

Potassium Dihydrogen Phosphate (

)[1][3]

Chromatographic Conditions:

Instrument: HPLC equipped with PDA/UV detector.
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Column: Inertsil ODS-3V or equivalent C18,

,

.[2][1]

Flow Rate: 1.0 mL/min.

Wavelength: 320 nm (Specific for Dasatinib core structure).[2][6]

Column Temp:

.

Injection Volume:

.

Gradient Program:

0-2 min: 90% Mobile Phase A[2][1]

2-15 min: Linear ramp to 40% A / 60% B

15-20 min: Hold at 40% A / 60% B (Dimer elution window)

20-25 min: Re-equilibration to 90% A

Validation Data: Linearity and Accuracy
The following data was generated using the Optimized Gradient Method. The acceptance

criteria follow ICH Q2(R1) guidelines.

Linearity Data (Dasatinib Dimer)
Linearity was established by injecting six concentration levels ranging from the Limit of

Quantification (LOQ) to 150% of the specification limit (0.15%).[2][1]

Specification Limit: 0.15% (approx.
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relative to

test concentration).[2]

Concentration
Level (%)

Concentration (

)

Mean Peak Area
(n=3)

RSD (%)

LOQ 0.05 1,240 2.1

50% 0.38 9,450 0.8

80% 0.60 15,100 0.5

100% (Spec) 0.75 18,950 0.4

120% 0.90 22,800 0.3

150% 1.13 28,550 0.3

Regression Analysis:

Slope: 25,180[1]

Intercept: -15.2[2][1]

Correlation Coefficient (

): 0.9998 (Passes

requirement)[1]

Accuracy (Recovery) Data
Accuracy was determined by spiking the Dasatinib Dimer into a placebo matrix at three levels.
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Spike Level

Amount Added
(

)

Amount
Recovered (

)

Recovery (%)
Acceptance
Criteria

LOQ Level 0.05 0.048 96.0% 80.0 - 120.0%

100% Level 0.75 0.758 101.1% 90.0 - 110.0%

150% Level 1.13 1.119 99.0% 90.0 - 110.0%

Analyst Insight: The high recovery at the LOQ level (96.0%) confirms that the gradient method

effectively elutes the hydrophobic dimer without irreversible adsorption to the stationary phase,

a common issue in isocratic methods.[2]

Analytical Workflow
The following diagram illustrates the decision matrix for routine analysis versus impurity

characterization.
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Figure 2: Step-by-step analytical workflow for Dasatinib Dimer quantification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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